Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Catalog No.
S7395188
CAS No.
M.F
C12H12N4O4S
M. Wt
308.32 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
IUPAC Name
ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Molecular Formula
C12H12N4O4S
Molecular Weight
308.32 g/mol
InChI
InChI=1S/C12H12N4O4S/c1-2-20-12(17)10-15-11(21(18,19)14-7-6-13)9-5-3-4-8-16(9)10/h3-5,8,14H,2,7H2,1H3
InChI Key
QSUQLSYDRQYUBH-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=NC(=C2N1C=CC=C2)S(=O)(=O)NCC#N
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound that has been synthesized since the early 2000s. The compound was first described in 2006 and has since been studied for a variety of applications. The compound has a pyridine ring, an imidazole ring, and a sulfonamide group. It is also known as "ESI-001" and has a molecular formula of C14H13N5O4S.
The compound is a white solid that is sparingly soluble in water. It has a melting point of 181°C and a boiling point of 530°C. The compound is stable at room temperature and in basic or acidic solutions. Its chemical structure is important for its biological properties, which will be discussed later.
The synthesis of Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate involves the reaction of 3-cyanomethylpyridine with methylsulfonamide in the presence of sodium ethoxide and ethyl chloroformate. The product is then purified by recrystallization. Characterization of the compound is done by various techniques like 1H NMR, IR, Mass Spectrometry, and X-ray crystallography.
for Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate include High Performance Liquid Chromatography (HPLC), UV-Visible Spectroscopy, Elemental Analysis, and Nuclear Magnetic Resonance (NMR). These methods are used to characterize the compound and ensure its purity.
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate has been studied for its biological properties, and it has shown to possess anticancer, anti-inflammatory, and antimicrobial activities. Studies have shown that the compound can inhibit the growth of various cancer cell lines, including lung, ovarian, and breast cancer cells. It has also been shown to inhibit the production of inflammatory cytokines, indicating its potential as an anti-inflammatory drug. Additionally, the compound has been shown to have antimicrobial activity against various bacteria and fungi.
While Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate has promising biological and pharmacological properties, its toxicity and safety in scientific experiments must also be considered. Studies have shown that the compound has low toxicity levels and is relatively safe. However, further studies are needed to fully understand the potential side effects and adverse reactions of the compound.
Due to its anti-cancer, anti-inflammatory, and antimicrobial properties, Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate has various applications in scientific experiments. It can be used as a potential drug candidate for cancer and inflammatory diseases. Moreover, it can also be used as a bioactive compound in the food and agricultural industry.
The current state of research on Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate is promising. Studies have shown the compound’s potential as an anti-cancer and anti-inflammatory drug. However, further research is still needed to fully understand the compound's biological mechanisms.
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate has implications in various fields of research and industry. As a potential drug candidate, it could help in the fight against cancer and inflammatory diseases. Additionally, its potential use as a food and agricultural bioactive compound can help in the preservation and treatment of food and crops.
While the compound has promising biological and pharmacological properties, there are still some limitations that need to be addressed. Some of the limitations include low water solubility and limited bioavailability. Future directions of research include the synthesis of analogs of the compound with improved solubility and bioavailability, as well as the study of its potential toxicity and safety profiles. Other future directions include studying the compound’s potential as an insecticide and as a coating material.
In summary, Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate is a versatile compound with a wide range of potential applications. Its use as a potential drug candidate for cancer and inflammatory diseases, as well as its potential use as a food and agricultural bioactive compound, highlights the compound’s important role in the fields of science and industry. However, further research is still needed to fully understand the compound's biological mechanisms and improve its solubility and bioavailability.
In summary, Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate is a versatile compound with a wide range of potential applications. Its use as a potential drug candidate for cancer and inflammatory diseases, as well as its potential use as a food and agricultural bioactive compound, highlights the compound’s important role in the fields of science and industry. However, further research is still needed to fully understand the compound's biological mechanisms and improve its solubility and bioavailability.
XLogP3
1.5
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
308.05792605 g/mol
Monoisotopic Mass
308.05792605 g/mol
Heavy Atom Count
21
Dates
Last modified: 08-27-2023
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